Cas no 2471-08-1 (Dodecasiloxane,1,1,1,3,3,5,5,7,7,9,9,11,11,13,13,15,15,17,17,19,19,21,21,23,23,23-hexacosamethyl-)

• Product Name: Dodecasiloxane,1,1,1,3,3,5,5,7,7,9,9,11,11,13,13,15,15,17,17,19,19,21,21,23,23,23-hexacosamethyl-
• CAS No: 2471-08-1
• MF: C₂₆H₇₈O₁₁Si₁₂
• MW: 903.91694021225
• CID: 277678
• PubChem ID: 19829559
• Update Time: 2025-04-19

Dodecasiloxane,1,1,1,3,3,5,5,7,7,9,9,11,11,13,13,15,15,17,17,19,19,21,21,23,23,23-hexacosamethyl- Chemical and Physical Properties

Names and Identifiers

• Dodecasiloxane,1,1,1,3,3,5,5,7,7,9,9,11,11,13,13,15,15,17,17,19,19,21,21,23,23,23-hexacosamethyl-
• Dodecasiloxane,hexacosamethyl- (7CI,8CI,9CI); Hexacosamethyldodecasiloxane
• HEXACOSAMETHYLDODECASILOXANE
• SCHEMBL9779898
• 2471-08-1
• DTXSID3062445
• NS00095793
• Dodecasiloxane, hexacosamethyl-

• Inchi： 1S/C26H78O11Si12/c1-38(2,3)27-40(7,8)29-42(11,12)31-44(15,16)33-46(19,20)35-48(23,24)37-49(25,26)36-47(21,22)34-45(17,18)32-43(13,14)30-41(9,10)28-39(4,5)6/h1-26H3
• InChI Key： CJRWALLMSORFIV-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)C

Computed Properties

• Exact Mass: 902.27744
• Monoisotopic Mass: 902.27753171g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 49
• Rotatable Bond Count: 22
• Complexity: 989
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 102Ų

Experimental Properties

• PSA: 101.53